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Compound of Interest

hexahydro-1H-pyrrolizine-2-
Compound Name:
carboxylic acid

Cat. No.: B1355543

An In-depth Technical Guide on Hexahydro-1H-pyrrolizine-2-carboxylic Acid
For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for hexahydro-1H-pyrrolizine-2-carboxylic acid is
scarce in publicly available literature. This guide provides a comprehensive overview of the
hexahydro-1H-pyrrolizine (also known as pyrrolizidine) core structure, detailed information on
its closely related and better-studied isomers, and discusses potential synthetic routes,
properties, and biological activities relevant to the title compound.

Executive Summary

The hexahydro-1H-pyrrolizine scaffold is a privileged heterocyclic system found in a wide array
of natural products, most notably pyrrolizidine alkaloids (PAs). These compounds exhibit a
diverse range of biological activities, from hepatotoxicity to potential therapeutic applications.
This document serves as a technical guide to the structure, properties, synthesis, and
biological context of hexahydro-1H-pyrrolizine carboxylic acids, with a specific focus on the 2-
carboxylic acid isomer. Due to the limited specific data on the 2-isomer, information from
closely related analogues, such as the 1-carboxylic acid isomer, is presented to infer its
potential characteristics. This guide is intended to provide a foundational understanding for
researchers interested in the medicinal chemistry and drug development potential of this class
of compounds.
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Structure and Nomenclature

The core structure is a bicyclic system consisting of two fused five-membered pyrrolidine rings
sharing a common nitrogen atom. The systematic name for this saturated bicyclic amine is
hexahydro-1H-pyrrolizine, commonly referred to as pyrrolizidine.[1][2][3] The carboxylic acid
substituent at the 2-position gives the target compound, hexahydro-1H-pyrrolizine-2-
carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1H-Pyrrolizine, hexahydro- [webbook.nist.gov]

2. Pyrrolizidine - Wikipedia [en.wikipedia.org]

3. Hexahydro-1H-pyrrolizine | 643-20-9 [chemicalbook.com]

¢ To cite this document: BenchChem. [hexahydro-1H-pyrrolizine-2-carboxylic acid structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355543#hexahydro-1h-pyrrolizine-2-carboxylic-acid-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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